Cas no 2171885-10-0 (2-(2-chloroprop-2-en-1-yl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde)

• Product Name: 2-(2-chloroprop-2-en-1-yl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde
• CAS No: 2171885-10-0
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 5968430
• PubChem ID: 165590060
• Update Time: 2025-10-23

2-(2-chloroprop-2-en-1-yl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloroprop-2-en-1-yl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde
• 2-(2-chloroprop-2-en-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde
• EN300-1621958
• 2171885-10-0

• Inchi： 1S/C10H13ClO2/c1-7(11)4-10(6-12)5-8-2-3-9(10)13-8/h6,8-9H,1-5H2
• InChI Key： UTXCKORNAGLHKP-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1(C=O)CC2CCC1O2

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2-chloroprop-2-en-1-yl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde

Introduction to 2-(2-chloroprop-2-en-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS No. 2171885-10-0)

2-(2-chloroprop-2-en-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde, identified by its CAS number 2171885-10-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic aldehydes, characterized by its fused ring system and a reactive aldehyde functional group, which makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 2-(2-chloroprop-2-en-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde consists of a bicyclo[2.2.1]heptane core, which is a seven-membered saturated ring system with two adjacent rings sharing three carbon atoms. This unique bicyclic structure imparts rigidity and specific spatial orientation to the molecule, which can be exploited in drug design to enhance binding affinity and selectivity towards biological targets.

The presence of an aldehyde group at the 2-position and a chloropropenyl substituent at the 1-position introduces additional reactivity, making this compound a versatile building block for further functionalization. The aldehyde functionality is particularly useful in condensation reactions, allowing for the formation of Schiff bases, imines, and other heterocyclic compounds, while the chloropropenyl group can undergo nucleophilic substitution reactions to introduce diverse side chains.

In recent years, there has been growing interest in developing novel scaffolds for drug discovery, and bicyclic compounds have emerged as promising candidates due to their structural complexity and biological activity. The bicyclo[2.2.1]heptane core is known to mimic natural products and has been explored in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer.

One of the most compelling aspects of 2-(2-chloroprop-2-en-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde is its potential as a precursor for developing small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have shown that derivatives of this compound can interact with metalloproteinases and kinases, which are key players in processes such as cell proliferation, differentiation, and apoptosis. The rigid bicyclic structure helps to stabilize the binding interactions by providing precise spatial constraints, while the aldehyde group allows for covalent modification or further derivatization to optimize pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy, facilitating the design of more effective derivatives. Molecular docking studies have revealed that 2-(2-chloroprop-2-en-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde can bind to pockets on target proteins with high affinity, suggesting its potential as a lead compound for drug development.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions and functional group interconversions. The chloropropenyl group can be introduced via cross-coupling reactions such as Suzuki or Heck couplings, while the aldehyde functionality can be generated through oxidation or formylation reactions. These synthetic strategies highlight the compound's flexibility as a scaffold for medicinal chemistry applications.

Furthermore, the stereochemistry of bicyclo[2.2.1]heptane derivatives plays a crucial role in their biological activity. The specific arrangement of substituents around the ring system can influence both potency and selectivity, making stereochemical control an essential consideration during drug development. Techniques such as chiral resolution or asymmetric synthesis are often employed to obtain enantiomerically pure forms of these compounds.

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